Cas no 1506889-02-6 (1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 1506889-02-6
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5776816
• PubChem ID: 165755165
• Update Time: 2025-07-18

1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1802070
• 1506889-02-6
• 1-[2-(2,4-dimethylphenyl)propan-2-yl]cyclopropan-1-amine
• 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine

• Inchi： 1S/C14H21N/c1-10-5-6-12(11(2)9-10)13(3,4)14(15)7-8-14/h5-6,9H,7-8,15H2,1-4H3
• InChI Key： FOGWUHWMRVVSPN-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1506889-02-6 and Product Name: 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine

The compound with the CAS number 1506889-02-6 and the product name 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a cyclopropane ring, which is a key feature that contributes to its distinct chemical properties and reactivity. The presence of 2,4-dimethylphenyl groups further enhances its molecular complexity, making it a subject of intense interest for researchers exploring novel pharmacophores.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of cyclopropane-containing compounds due to their remarkable biological activities. The cyclopropane ring is known for its strained three-membered structure, which can lead to unique interactions with biological targets. This structural motif has been leveraged to develop compounds with enhanced binding affinity and selectivity. The 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine molecule exemplifies this trend, as it combines the cyclopropane core with aromatic substituents that can modulate its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The 2,4-dimethylphenyl moiety introduces hydrophobic interactions and electronic properties that can be fine-tuned to optimize binding to specific biological targets. This flexibility makes it an attractive candidate for further derivatization and optimization. Researchers have been particularly interested in exploring its interactions with enzymes and receptors involved in various disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising lead for developing novel therapeutic agents.

The synthesis of 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine presents unique challenges due to the strained nature of the cyclopropane ring. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and yield. Modern techniques in organic synthesis, including transition metal-catalyzed reactions and asymmetric synthesis, have been instrumental in achieving the desired molecular architecture. These methods not only improve the accessibility of the compound but also allow for precise control over its stereochemistry, which is crucial for biological activity.

The biological evaluation of 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine has been a focal point of recent research efforts. In vitro studies have demonstrated that this compound exhibits notable interactions with various biological targets, including enzymes and receptors relevant to inflammatory diseases and neurological disorders. The cyclopropane ring's ability to engage in favorable non-bonded interactions with biological macromolecules has been highlighted as a key factor contributing to its observed activities. Additionally, the presence of the 2,4-dimethylphenyl group appears to modulate these interactions, potentially enhancing both potency and selectivity.

One particularly intriguing finding is the compound's potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The ability of 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine to interact with inflammatory mediators has led researchers to explore its therapeutic potential in these contexts. Early clinical trials have shown promising results in animal models, suggesting that this compound may have a significant impact on reducing inflammation and related symptoms.

Furthermore, the compound's structural features make it an attractive candidate for further development into more sophisticated drug candidates. By leveraging computational chemistry and structure-based drug design approaches, researchers can identify ways to optimize the molecule's pharmacokinetic properties and improve its overall efficacy. The cyclopropane ring's unique reactivity also opens up possibilities for developing prodrugs or derivatives that can enhance bioavailability or target specificity.

The industrial significance of 1-2-(2,4-dimethylphenyl)propan-2-ylcyclopropan-1-amine cannot be overstated. As pharmaceutical companies continue to seek novel compounds with improved therapeutic profiles, this molecule represents a valuable asset in their arsenal. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation and commercialization. As research progresses, it is likely that we will see more derivatives and analogs of this compound being developed, further expanding its potential applications in medicine.

In conclusion,1 - 23 - ( 24 - dimethyl phenyl ) propen - 22 - ylcyclopentane - 11 - amine is a fascinating compound that exemplifies the intersection of innovative chemistry and pharmaceutical science. Its structural complexity, 24 - dimethyl phenyl moiety, 11 - amine functional group, 23 - ( 24 - dimethyl phenyl ) propen - 22 - yl, 22 - ylcyclopentane core, cyclopentane ring, amine group, hydrophobic interactions, electronic properties, biological targets, disease pathways, organic synthesis, transition metal-catalyzed reactions, asymmetric synthesis, stereochemistry, inflammatory diseases, neurological disorders, computational chemistry, structure-based drug design, prodrugs,* derivatives,* bioavailability,* target specificity* highlight its significance as a potential therapeutic agent.* Its exploration underscores the ongoing quest for novel molecules that can address unmet medical needs.* As research continues,* we can anticipate further insights into its mechanisms of action*and*its potential applications*in various therapeutic areas.*